Cas no 168848-20-2 (1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol)
1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol Chemical and Physical Properties
Names and Identifiers
-
- [4,5'-Bi-1H-pyrazol]-5-ol, 3,3'-dimethyl-1,1'-diphenyl-
- 1,1'-(DIPHENYL)-3,3'-DIMETHYL-5-HYDROXY[4,5']PYRAZOL
- [4,5'-Bi-1H-pyrazol]-5-ol, 3,3'-dimethyl-1,1'-diphenyl- (9CI)
- 172889-30-4
- SMR000168480
- SCHEMBL1310395
- 168848-20-2
- XRDAADOHRZVCOV-UHFFFAOYSA-N
- 5,5'-Dimethyl-2,2'-diphenyl-2H,2'H-[3,4']bipyrazolyl-3'-ol
- 5-methyl-4-(5-methyl-2-phenylpyrazol-3-yl)-2-phenyl-1H-pyrazol-3-one
- 5,5'-dimethyl-2,2'-diphenyl-2H,2'H-[3,4'-bipyrazole]-3'-ol
- 7E-906
- [4,5a(2)-Bi-1H-pyrazol]-3(2H)-one, 3a(2),5-dimethyl-1a(2),2-diphenyl-
- HMS2380D04
- 5-Methyl-4-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
- DTXSID701186072
- MLS000327903
- AKOS005099540
- 5,5'-dimethyl-2,2'-diphenyl-2h, 2'h-[3,4']bipyrazolyl-3'-ol
- CHEMBL3145175
- 1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol
-
- MDL: MFCD00141231
- Inchi: 1S/C20H18N4O/c1-14-13-18(23(21-14)16-9-5-3-6-10-16)19-15(2)22-24(20(19)25)17-11-7-4-8-12-17/h3-13,22H,1-2H3
- InChI Key: MBZINFISJNLCQJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1C1C=CC=CC=1)C1=CC(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 330.14806121Da
- Monoisotopic Mass: 330.14806121Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.2Ų
1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D159205-25mg |
1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy[4,5']pyrazol |
168848-20-2 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D159205-50mg |
1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy[4,5']pyrazol |
168848-20-2 | 50mg |
$ 380.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00892650-1g |
5,5'-Dimethyl-2,2'-diphenyl-2H,2'H-[3,4'-bipyrazole]-3'-ol |
168848-20-2 | 90% | 1g |
¥4193.0 | 2023-01-31 | |
| Key Organics Ltd | 7E-906-1MG |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-5MG |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-10MG |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-0.5G |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-1G |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-5G |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 7E-906-10G |
1,1′-(Diphenyl)-3,3′-dimethyl-5-hydroxy[4,5′]pyrazol |
168848-20-2 | >90% | 10g |
£5775.00 | 2025-02-09 |
1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol
Market Research and Analysis Report on 1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol (CAS No. 168848-20-2)
The compound 1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol (CAS No. 168848-20-2) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and material science. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.
Recent studies have highlighted the compound's role as a potential lead molecule in the development of novel therapeutic agents. Its hydroxyl group and diphenyl substituents confer it with versatile reactivity, making it a valuable intermediate in organic synthesis. Additionally, the compound's pyrazole ring structure is known to exhibit bioactivity, particularly in anti-inflammatory and anticancer assays.
The global demand for 1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol is driven by its increasing use in academic research and preclinical studies. Key regions such as North America, Europe, and Asia-Pacific are witnessing a surge in demand due to the growth of the pharmaceutical industry and the rising investment in R&D activities. Major suppliers of this compound are focusing on improving production efficiency and exploring cost-effective synthesis routes to meet the growing market needs.
From a technological standpoint, advancements in synthetic chemistry have enabled the large-scale production of this compound with high purity. Innovations such as microwave-assisted synthesis and catalytic methods have significantly reduced reaction times and minimized by-products. These developments are expected to further enhance the availability of 168848-20-2 in the global market.
In terms of applications, 168848-20-2 is being extensively utilized in the development of bioactive molecules targeting various disease states. For instance, recent research has demonstrated its potential as a scaffold for designing inhibitors of key enzymes involved in cancer progression. Furthermore, its application in materials science is being explored for its role in creating advanced functional materials with unique electronic properties.
The market analysis indicates a positive growth trajectory for this compound over the next five years. Factors such as increasing R&D expenditure by pharmaceutical companies, rising demand for novel drug candidates, and technological advancements in chemical synthesis are expected to drive market expansion. However, challenges such as regulatory hurdles and competition from alternative compounds may pose certain risks to market growth.
In conclusion, 168848-20-2 represents a promising molecule with diverse applications across multiple sectors. Its continued exploration in both academic and industrial settings will undoubtedly contribute to groundbreaking innovations in the chemical and pharmaceutical industries.
168848-20-2 (1,1'-(Diphenyl)-3,3'-dimethyl-5-hydroxy4,5'pyrazol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)